Cas no 1121527-35-2 (4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid)

4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an ethyl-substituted amine moiety. This compound is particularly useful in peptide synthesis and organic transformations, where the Boc group serves as a temporary protecting group for amines, enabling selective deprotection under mild acidic conditions. The carboxylic acid functionality allows for further conjugation or coupling reactions. Its stability under basic conditions and compatibility with standard peptide coupling reagents make it a versatile intermediate in medicinal chemistry and bioconjugation. The ethyl substitution provides additional steric and electronic modulation, enhancing its utility in tailored synthetic applications.

4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid structure

1121527-35-2 structure

Product Name:4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid

CAS No:1121527-35-2

MF:C₁₁H₂₁NO₄

MW:231.28874373436

CID:1032530

PubChem ID:57606003

Update Time:2025-08-05

4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid
- 4-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
- 4-[[(tert-Butoxy)carbonyl]ethylamino]butanoic acid
- CKXUDWYHHDGVRC-UHFFFAOYSA-N
- 4-[(tert-Butoxycarbonyl)(ethyl)amino]butanoic acid
- AKOS016011420
- 4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid
- 1121527-35-2
- 4-(BOC-(ethyl)amino)butanoic acid
- DTXSID10727296
- CS-0440942
- EN300-746668
- AMY22623
- s10479
- N-Boc-4-(ethylamino)butanoic acid
- 4-(tert-Butoxycarbonyl(ethyl)amino)butanoic acid
- SCHEMBL2021066
- 4-((tert-Butoxycarbonyl)(ethyl)amino)butanoicacid
- MDL： MFCD23701763
- Inchi： 1S/C11H21NO4/c1-5-12(8-6-7-9(13)14)10(15)16-11(2,3)4/h5-8H2,1-4H3,(H,13,14)
- InChI Key： CKXUDWYHHDGVRC-UHFFFAOYSA-N
- SMILES： O(C(N(CC)CCCC(=O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.14705815g/mol
Monoisotopic Mass: 231.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 8
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.073

4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N13130-5g	4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid	1121527-35-2	97%	5g	¥8259.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N13130-1g	4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid	1121527-35-2	97%	1g	¥2709.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N13130-0.25g	4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid	1121527-35-2	97%	0.25g	¥1209.0	2024-07-19
Chemenu	CM274280-1g	4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid	1121527-35-2	95%	1g	$669	2022-06-14
Chemenu	CM274280-1g	4-((tert-Butoxycarbonyl)(ethyl)amino)butanoic acid	1121527-35-2	95%	1g	$669	2021-06-09
Enamine	EN300-746668-0.05g	4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid	1121527-35-2	95.0%	0.05g	$73.0	2025-03-11
Enamine	EN300-746668-0.1g	4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid	1121527-35-2	95.0%	0.1g	$109.0	2025-03-11
Enamine	EN300-746668-0.25g	4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid	1121527-35-2	95.0%	0.25g	$156.0	2025-03-11
Enamine	EN300-746668-0.5g	4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid	1121527-35-2	95.0%	0.5g	$299.0	2025-03-11
Enamine	EN300-746668-1.0g	4-{[(tert-butoxy)carbonyl](ethyl)amino}butanoic acid	1121527-35-2	95.0%	1.0g	$398.0	2025-03-11